![molecular formula C14H18N2O B1518997 N-cyclopropyl-4-[(cyclopropylamino)methyl]benzamide CAS No. 1000932-00-2](/img/structure/B1518997.png)
N-cyclopropyl-4-[(cyclopropylamino)methyl]benzamide
Overview
Description
N-cyclopropyl-4-[(cyclopropylamino)methyl]benzamide is a chemical compound with the molecular formula C14H18N2O and a molecular weight of 230.31 . It is used for proteomics research .
Molecular Structure Analysis
The molecular structure of N-cyclopropyl-4-[(cyclopropylamino)methyl]benzamide consists of a benzamide core with a cyclopropyl group and a cyclopropylaminomethyl group attached to it .Scientific Research Applications
Proteomics Research
N-cyclopropyl-4-[(cyclopropylamino)methyl]benzamide is utilized in proteomics research, where it may serve as a reagent or a building block in the synthesis of more complex molecules. Its role in studying protein interactions, functions, and structures is crucial in understanding biological processes and disease mechanisms .
Gene Editing
In the field of gene editing, this compound could potentially be involved in the development of new techniques or as a component in the creation of novel vectors. Its chemical properties might make it suitable for use in precise genetic modifications, contributing to advancements in gene therapy .
Pharmaceutical Development
This benzamide derivative is likely to be used in pharmaceutical research, particularly in the synthesis of new drug candidates. Its structure could be key in developing medications with improved efficacy and reduced side effects for various diseases .
Agricultural Chemistry
While direct references to agricultural applications were not found, compounds like N-cyclopropyl-4-[(cyclopropylamino)methyl]benzamide often play a role in the synthesis of agrochemicals. These may include pesticides or plant growth regulators that help in increasing crop yields and protecting against pests .
Industrial Applications
In industrial settings, such benzamide compounds can be intermediates in the synthesis of dyes, polymers, or other specialty chemicals. Their reactivity and stability under various conditions make them valuable for diverse chemical manufacturing processes .
Environmental Science
Though specific environmental applications were not detailed, benzamide derivatives can be significant in environmental science research. They may be used in the study of pollutant degradation or as a part of environmental monitoring assays to detect contaminants .
properties
IUPAC Name |
N-cyclopropyl-4-[(cyclopropylamino)methyl]benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O/c17-14(16-13-7-8-13)11-3-1-10(2-4-11)9-15-12-5-6-12/h1-4,12-13,15H,5-9H2,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YHORWKMCXKFICF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NCC2=CC=C(C=C2)C(=O)NC3CC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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